Cas no 63024-77-1 (3-(Chloromethyl)benzoyl chloride)

3-(Chloromethyl)benzoyl chloride structure
63024-77-1 structure
Product Name:3-(Chloromethyl)benzoyl chloride
CAS No:63024-77-1
MF:C8H6Cl2O
MW:189.038640499115
MDL:MFCD00000682
CID:57964
PubChem ID:87560870
Update Time:2025-04-18

3-(Chloromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-benzoyl chloride
    • 3-(Chloromethyl)benzoyl Chloride
    • 3-Chloromethyl-benzoyl chloride
    • m-(chloromethyl)benzoyl chloride
    • m-Toluoylchloride, a-chloro- (6CI)
    • 3-Chloromethylbenzoyl chloride
    • 3-(Chloromethyl)benzoylchloride
    • Benzoyl chloride, 3-(chloromethyl)-
    • 3-(Chloromethyl) benzoyl chloride
    • PubChem16448
    • 3-chlormethylbenzoylchloride
    • 3-chloromethylbenzoylchloride
    • 3-chloromethyl benzoylchloride
    • KSC497Q0J
    • 3-(chloromethy)benzoyl chloride
    • C2314
    • MFCD00000682
    • 3-(Chloromethyl)benzoyl chloride, 98%
    • YCAIYRWHKSJKEB-UHFFFAOYSA-N
    • UNII-SR5AXI8B1X
    • AKOS009157022
    • EINECS 263-799-7
    • SCHEMBL39676
    • AS-12525
    • SR5AXI8B1X
    • A834159
    • EN300-39452
    • W-104939
    • FT-0613738
    • NS00035258
    • DTXSID00212308
    • 63024-77-1
    • DB-054380
    • DTXCID60134799
    • 3-(Chloromethyl)benzoyl chloride
    • MDL: MFCD00000682
    • Inchi: 1S/C8H6Cl2O/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5H2
    • InChI Key: YCAIYRWHKSJKEB-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC=C(C(=O)Cl)C=1
    • BRN: 2436228

Computed Properties

  • Exact Mass: 187.98000
  • Monoisotopic Mass: 187.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.33 g/mL at 25 °C(lit.)
  • Melting Point: 4°C(lit.)
  • Boiling Point: 150°C/20mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.5748(lit.)
  • PSA: 17.07000
  • LogP: 2.80440
  • Solubility: Soluble in water.
  • Sensitiveness: Moisture Sensitive

3-(Chloromethyl)benzoyl chloride Security Information

3-(Chloromethyl)benzoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
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$36.0 2025-02-21
Ambeed
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Apollo Scientific
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£30.00 2025-03-21
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£117.00 2025-02-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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¥1125 2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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¥209 2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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TRC
C588005-250mg
3-(Chloromethyl)benzoyl Chloride
63024-77-1
250mg
$ 52.00 2023-09-08
TRC
C588005-500mg
3-(Chloromethyl)benzoyl Chloride
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$ 69.00 2023-09-08

3-(Chloromethyl)benzoyl chloride Production Method

3-(Chloromethyl)benzoyl chloride Related Literature

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